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Compound of Interest

Compound Name: DK-139

Cat. No.: B607137

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for DK-
139, chemically identified as Pigment Yellow 139. The following information is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting, thereby minimizing environmental impact and upholding
laboratory safety standards.

l. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for DK-139, primarily
sourced from its Safety Data Sheets (SDS). This information is critical for assessing the
toxicological and environmental hazards associated with the compound.
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Property

Value

Source(s)

Acute Oral Toxicity (LD50)

> 5,000 - 10,000 mg/kg (Rat)

[1112][31[4]

Acute Dermal Toxicity (LD50)

> 2,500 mg/kg (Rat)

[1]3]

Acute Inhalation Toxicity
(LC50)

> 5.42 mg/L (Rat)

[1]

Aquatic Toxicity (Fish, LC50)

ca. 11,000 mg/L (Oryzias
latipes, 96 h)

[1]

Aquatic Toxicity (Daphnia,
EC50)

> 100 mg/L (Daphnia magna,

48 h)

[1]3]

Aquatic Toxicity (Algae, EC50)

> 100 mg/L (Desmodesmus

subspicatus, 72 h)

[1]3]

Water Solubility

2.9 pg/L at 25°C

[1]

Density

approx. 1.62 - 1.742 g/cm?3

[2](5]

Melting Point

> 200°C

[2]

Il. Standard Disposal Protocol

The primary and universally mandated procedure for the disposal of DK-139 is to adhere

strictly to local, state, and national regulations.[2][4] Due to its classification as harmful to

aguatic life with long-lasting effects, it is imperative to prevent its release into the environment.

[2]3]

Step-by-Step Standard Disposal Procedure:

o Waste Collection:

o Collect all DK-139 waste, including contaminated personal protective equipment (PPE),

weighing papers, and disposable labware, in a designated, clearly labeled, and sealed

hazardous waste container.

o The container must be made of a material compatible with the pigment and should be kept
closed when not in use.
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e Labeling:

o Label the hazardous waste container with "Hazardous Waste," the chemical name
"Pigment Yellow 139 (DK-139)," and any other information required by your institution's
environmental health and safety (EHS) department.

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents.[4]

o Storage areas should be cool and dry to prevent any degradation of the container or
reaction of the contents.[2]

e Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
certified EHS provider or a licensed chemical waste disposal company.

o Do not dispose of DK-139 down the drain or in regular solid waste.[2]

lll. Experimental Protocol for Laboratory-Scale
Chemical Degradation

For research laboratories that generate small quantities of DK-139 waste and have the
appropriate engineering controls and trained personnel, chemical degradation can be
employed as a pre-treatment step to reduce its environmental toxicity before final disposal. The
following protocol is based on advanced oxidation processes (AOPs), which have been shown
to be effective for the degradation of azo and other organic pigments.

Disclaimer: This protocol should only be performed by trained personnel in a properly equipped
laboratory with a chemical fume hood and appropriate PPE.

Method: Fenton Oxidation

This method utilizes the Fenton reaction to generate highly reactive hydroxyl radicals (¢OH)
that can oxidize and break down the complex structure of Pigment Yellow 139.
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Materials:

DK-139 waste

» Deionized water

 Sulfuric acid (H2S0Oa4), 1 M solution

e lron(ll) sulfate heptahydrate (FeSOa4-7H20)
e Hydrogen peroxide (H20:2), 30% solution
e Sodium hydroxide (NaOH), 1 M solution
e pH meter or pH paper

 Stir plate and stir bar

o Beakers or flasks

o Graduated cylinders

Procedure:

e Preparation of Waste Suspension:

o In a chemical fume hood, suspend the DK-139 waste in deionized water in a beaker or
flask. The concentration should be kept low, typically in the range of 10-100 mg/L, to
ensure effective degradation.

o Begin stirring the suspension.
e pH Adjustment:

o Slowly add 1 M sulfuric acid to the suspension to adjust the pH to approximately 3. This is
the optimal pH for the Fenton reaction.

» Addition of Fenton's Reagent:
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o Add a catalytic amount of iron(ll) sulfate to the acidic suspension. A typical starting
concentration is 0.1-0.5 mM.

o Slowly and carefully, add 30% hydrogen peroxide to the suspension. The amount of H20:2
will depend on the concentration of the pigment and should be determined on a case-hy-
case basis, but a starting point is a 10:1 molar ratio of H20:2 to the estimated pigment
amount. The addition should be done dropwise to control the exothermic reaction.

e Reaction:

o Allow the reaction to proceed with continuous stirring for 1-2 hours at room temperature.
The disappearance of the yellow-orange color is an indicator of pigment degradation.

» Neutralization and Precipitation:

o After the reaction is complete, slowly add 1 M sodium hydroxide to raise the pH to
between 7 and 8. This will neutralize the solution and precipitate the iron catalyst as
iron(lll) hydroxide (Fe(OH)s).

» Final Disposal:
o Allow the precipitate to settle.

o The entire mixture, including the treated supernatant and the iron hydroxide precipitate,
should be collected in a designated hazardous waste container for final disposal by a
certified service, as it may still contain degradation byproducts.

IV. Mandatory Visualizations

Diagram 1: DK-139 Standard Disposal Workflow
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Step 1: Waste Collection
Collect all DK-139 waste in a designated container.

'

Step 2: Labeling
Clearly label the container as 'Hazardous Waste' with chemical name.

'

Step 3: Secure Storage
Store in a cool, dry, well-ventilated, and secure area.

'

Step 4: Professional Disposal
Arrange for pickup by a certified hazardous waste disposal service.

2 )

Action: Avoid Environmental Release
Do not dispose in drains or general waste.

Click to download full resolution via product page

Caption: Logical workflow for the standard disposal of DK-139 waste.

Diagram 2: Experimental Workflow for Chemical Degradation of DK-139
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Laboratory Pre-Treatment (Fenton Oxidation)

G. Prepare aqueous suspension of DK-139 wasta

(2. Adjust pH to ~3 with HzSO4)
G. Add FeSOa4 (catalyst))
(4. Slowly add H20:2 (oxidant))

5. React for 1-2 hours with stirring.

:

6. Neutralize to pH 7-8 with NaOH.

y

G. Collect treated waste in a hazardous waste containeD

8. Arrange for professional disposal.

Click to download full resolution via product page

Caption: Experimental workflow for the laboratory-scale chemical degradation of DK-139.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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